N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

• IUPAC Name: N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3H-phthalazine-1-carboxamide
• InChI: InChI=1S/C23H25N3O3/c27-22-20-9-5-4-8-19(20)21(25-26-22)23(28)24-14-15-29-18-12-10-17(11-13-18)16-6-2-1-3-7-16/h4-5,8-13,16H,1-3,6-7,14-15H2,(H,24,28)(H,26,27)
• InChI Key: SJPFZGWZDWLSIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCCNC(=O)C3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide, also known as CRF1 antagonist, is a chemical compound that has been extensively studied in the field of neuroscience and pharmacology. This compound has shown promising results in the treatment of various neuropsychiatric disorders, including anxiety, depression, and addiction.

Mechanism of Action

N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide acts as a selective antagonist of the corticotropin-releasing factor 1 (N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide) receptor. The N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide receptor is involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a critical role in the stress response. By blocking the N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide receptor, N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide reduces the release of stress hormones, such as cortisol, and thus reduces the physiological and behavioral responses to stress.
Biochemical and Physiological Effects
N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has been shown to have a wide range of biochemical and physiological effects. In animal models, this compound has been shown to reduce anxiety-like behavior, improve depressive symptoms, and reduce drug-seeking behavior in addiction models. In addition, N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has been shown to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate, which are involved in the regulation of mood, reward, and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is its high selectivity and specificity for the N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide receptor. This makes it a valuable tool for studying the role of the N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide receptor in various neuropsychiatric disorders. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide. One area of research is the development of more potent and selective N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide antagonists, which could have even greater therapeutic potential in the treatment of neuropsychiatric disorders. Another area of research is the investigation of the long-term effects of N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide on the brain and behavior, as well as its potential for neuroprotection. Finally, the use of N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide in combination with other pharmacological agents, such as antidepressants or anxiolytics, could be explored as a potential treatment strategy for neuropsychiatric disorders.

Scientific Research Applications

N-[2-(4-cyclohexylphenoxy)ethyl]-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has been extensively studied in preclinical and clinical trials for its potential therapeutic effects in various neuropsychiatric disorders. This compound has shown promising results in reducing anxiety-like behavior in animal models, as well as improving depressive symptoms and reducing drug-seeking behavior in addiction models.